Cas no 185067-05-4 (Diethyl cyano(phenyl)methylmalonate)

• Product name: Diethyl cyano(phenyl)methylmalonate
• CAS No: 185067-05-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD00092181
• CID: 1379072
• PubChem ID: 658508

Diethyl cyano(phenyl)methylmalonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (cyanophenylmethyl)-, diethyl ester
• diethyl 2-[cyano(phenyl)methyl]propanedioate
• diethyl [cyano(phenyl)methyl]malonate
• diethyl [cyano(phenyl)methyl]propanedioate
• SY348114
• MLS000037763
• Diethyl2-(cyano(phenyl)methyl)malonate
• HMS2320P10
• MFCD00092181
• AKOS015998350
• ALBB-025487
• CS-0203803
• DTXSID20349726
• STL325624
• CHEMBL1709904
• Diethyl 2-[Cyano(phenyl)methyl]malonate
• Diethyl 2-(cyano(phenyl)methyl)malonate
• 185067-05-4
• LS-08586
• DIETHYL (ALPHA-CYANOBENZYL)MALONATE
• SMR000039391
• 1,3-DIETHYL 2-[CYANO(PHENYL)METHYL]PROPANEDIOATE
• Diethyl cyano(phenyl)methylmalonate

• MDL： MFCD00092181
• Inchi： InChI=1S/C15H17NO4/c1-3-19-14(17)13(15(18)20-4-2)12(10-16)11-8-6-5-7-9-11/h5-9,12-13H,3-4H2,1-2H3
• InChI Key： OCBLUPJLUUEJLO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(C#N)C1=CC=CC=C1)C(=O)OCC

Computed Properties

• Exact Mass: 275.11581
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters